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Compound of Interest

Compound Name: 2-(Phenoxymethyl)benzoic acid

Cat. No.: B1294468

Health and Safety Data Sheet: 2-
(Phenoxymethyl)benzoic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
for 2-(Phenoxymethyl)benzoic acid (CAS No. 724-98-1). The information is compiled from
various sources to ensure a thorough understanding of its properties, hazards, and handling
procedures. This document is intended for professionals in research, and drug development
who may handle or be exposed to this compound.

Chemical and Physical Properties

2-(Phenoxymethyl)benzoic acid is a white to off-white solid organic compound.[1] It is
characterized by a benzoic acid moiety substituted with a phenoxymethyl group.[1] While
soluble in organic solvents, its solubility in water is limited.[1]

Table 1: Physical and Chemical Properties of 2-(Phenoxymethyl)benzoic acid
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Property Value Source

CAS Number 724-98-1 [11[2][3]141[5]116]
Molecular Formula C14H1203 [11[2][3]
Molecular Weight 228.24 g/mol [2]

White to Orange to Green
Appearance [4]
powder to crystal

Melting Point 126.0t0 129.0 °C [4]

a-Phenoxy-o-toluic Acid, 2-
Synonyms [1][4][5]
(Phenoxymethyl)Benzoate

Hazard Identification and Classification

Based on available data, 2-(Phenoxymethyl)benzoic acid is classified as a hazardous
substance. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides the following hazard statements based on aggregated data.

Table 2: GHS Hazard Classification
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Hazard Class Hazard Category Hazard Statement Source

H302: Harmful if

Acute toxicity, oral Category 4 [2]
swallowed

Skin H315: Causes skin

o Category 2 S [21[31[5]
corrosion/irritation irritation
Serious eye H319: Causes serious

N Category 2A N [21[31[5]

damage/eye irritation eye irritation

Specific target organ
toxicity, single H335: May cause

: Category 3 : o [2](3]
exposure; Respiratory respiratory irritation

tract irritation

Hazardous to the ,
) ] H400: Very toxic to
aquatic environment, - - [2]
aquatic life
acute hazard

Pictograms:

laalt text
laalt text

Signal Word: Warning [5]

Toxicological Information

Detailed toxicological studies specifically for 2-(Phenoxymethyl)benzoic acid are limited. The
hazard classifications are based on data from suppliers and aggregated sources. For context,
data on the related compound, benzoic acid, indicates low acute toxicity. For instance, the oral
LD50 of benzoic acid in rats is reported to be 1700 mg/kg. [7]However, direct extrapolation of
this data to 2-(Phenoxymethyl)benzoic acid is not scientifically valid and should be treated
with caution.

Acute Effects:
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e Oral: Harmful if swallowed. [2]* Skin: Causes skin irritation. [2][3][5]* Eye: Causes serious
eye irritation. [2][3][5]* Inhalation: May cause respiratory irritation. [2][3] Chronic Effects: No
data is available on the chronic effects, carcinogenicity, mutagenicity, or reproductive toxicity
of 2-(Phenoxymethyl)benzoic acid.

Experimental Protocols

Specific experimental protocols for the toxicological assessment of 2-
(Phenoxymethyl)benzoic acid are not publicly available. The hazard classifications provided
by suppliers are likely based on standardized tests, such as those outlined by the Organisation
for Economic Co-operation and Development (OECD) for chemical safety testing.

For instance, skin and eye irritation potential are typically assessed using in vivo methods like
the Draize test in rabbits, or increasingly, using validated in vitro alternatives. Acute oral toxicity
is often determined through studies that establish the median lethal dose (LD50).

First Aid Measures

In case of exposure to 2-(Phenoxymethyl)benzoic acid, the following first aid measures are
recommended:

e If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice or
attention. Take off contaminated clothing and wash it before reuse. [5]* If in eyes: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing. If eye irritation persists, get medical advice or attention. [5]* If inhaled:
Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or
doctor/physician if you feel unwell.

« If swallowed: Call a doctor if you feel unwell. Rinse mouth. [8]
Handling and Storage
Handling:

e Wash hands and face thoroughly after handling. [5]* Wear protective gloves and eye
protection. [5]* Use in a well-ventilated area. [8]* Avoid breathing dust. [8] Storage:
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o Keep container tightly closed. [5]* Store in a cool and dark place. [5]* Store away from
incompatible materials such as oxidizing agents. [5]

Ecological Information

Information on the environmental fate and effects of 2-(Phenoxymethyl)benzoic acid is
limited. The GHS classification indicates that it is very toxic to aquatic life. [2]Care should be
taken to prevent its release into the environment.

Studies on the related compound, benzoic acid, show that it is biodegradable. [9][10]However,
its presence in aquatic ecosystems can still have an impact. [11][12]The potential for
bioaccumulation of 2-(Phenoxymethyl)benzoic acid has not been determined.

Logical Relationships and Workflows

The following diagrams illustrate the logical flow of hazard identification and the recommended
workflow for safe handling of 2-(Phenoxymethyl)benzoic acid.
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Caption: Hazard ldentification Flowchart for 2-(Phenoxymethyl)benzoic acid.
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Handling 2-(Phenoxymethyl)benzoic acid
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Caption: Recommended Safe Handling Workflow.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety data sheet. Users should always consult the official Safety Data Sheet from
the supplier before handling this chemical and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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